Cas no 742652-85-3 (Benzoic acid,5-amino-2-(cyclopropylamino)-)

• Product Name: Benzoic acid,5-amino-2-(cyclopropylamino)-
• CAS No: 742652-85-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 560424
• Update Time: 2024-03-05

Benzoic acid,5-amino-2-(cyclopropylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-amino-2-(cyclopropylamino)-
• Benzoic acid, 5-amino-2-(cyclopropylamino)- (9CI)

• Inchi： 1S/C10H12N2O2/c11-6-1-4-9(12-7-2-3-7)8(5-6)10(13)14/h1,4-5,7,12H,2-3,11H2,(H,13,14)
• InChI Key： OZPXFGGSOXIHCQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N)=CC=C1NC1CC1

Computed Properties

• Exact Mass: 192.09
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2